Linoleic acid sodium salt
Linoleic acid sodium salt
Linoleic acid is an essential ω-6 polyunsaturated fatty acid (PUFA). It is the most abundant PUFA in a variety of foods, and dietary sources of linoleic acid include vegetable oils, meats, nuts, seeds, and eggs. Linoleic acid (30 μM) increases migration of IEC-6 rat intestinal epithelial cells in a wound healing assay. Rats fed a linoleate-deficient diet exhibit decreased body weight and an increased ratio of eicosatrienoate to arachidonate in liver and serum phospholipids compared with rats fed a control diet, as well as mild scaling of forepaw skin.
Linoleic acid is an essential fatty acid and one of the most abundant PUFAs in the Western diet. Deficiencies in linoleic acid are linked to defective wound healing, growth retardation, and dermatitis. Linoleic acid is metabolized by 15-LO in both plants and animals to form (±)9- and (±)13-HODE ( respectively).
Linoleic acid is an essential fatty acid and one of the most abundant PUFAs in the Western diet. Deficiencies in linoleic acid are linked to defective wound healing, growth retardation, and dermatitis. Linoleic acid is metabolized by 15-LO in both plants and animals to form (±)9- and (±)13-HODE ( respectively).
Brand Name:
Vulcanchem
CAS No.:
822-17-3
VCID:
VC21221983
InChI:
InChI=1S/C18H32O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);/b7-6-,10-9-;
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)[O-].[Na+]
Molecular Formula:
C18H32O2.Na
C18H32NaO2
C18H32NaO2
Molecular Weight:
303.4 g/mol
Linoleic acid sodium salt
CAS No.: 822-17-3
Cat. No.: VC21221983
Molecular Formula: C18H32O2.Na
C18H32NaO2
Molecular Weight: 303.4 g/mol
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Specification
| Description | Linoleic acid is an essential ω-6 polyunsaturated fatty acid (PUFA). It is the most abundant PUFA in a variety of foods, and dietary sources of linoleic acid include vegetable oils, meats, nuts, seeds, and eggs. Linoleic acid (30 μM) increases migration of IEC-6 rat intestinal epithelial cells in a wound healing assay. Rats fed a linoleate-deficient diet exhibit decreased body weight and an increased ratio of eicosatrienoate to arachidonate in liver and serum phospholipids compared with rats fed a control diet, as well as mild scaling of forepaw skin. Linoleic acid is an essential fatty acid and one of the most abundant PUFAs in the Western diet. Deficiencies in linoleic acid are linked to defective wound healing, growth retardation, and dermatitis. Linoleic acid is metabolized by 15-LO in both plants and animals to form (±)9- and (±)13-HODE ( respectively). |
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| CAS No. | 822-17-3 |
| Molecular Formula | C18H32O2.Na C18H32NaO2 |
| Molecular Weight | 303.4 g/mol |
| IUPAC Name | sodium;(9Z,12Z)-octadeca-9,12-dienoate |
| Standard InChI | InChI=1S/C18H32O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);/b7-6-,10-9-; |
| Standard InChI Key | XDGBPYHYBRCREM-NBTZWHCOSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\CCCCCCCC(=O)O.[Na] |
| SMILES | CCCCCC=CCC=CCCCCCCCC(=O)[O-].[Na+] |
| Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)O.[Na] |
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